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Compound of Interest

Compound Name: 2-Hydroxy-7-O-methylscillascillin

Cat. No.: B14792251 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure,

stereochemistry, and known biological context of 2-Hydroxy-7-O-methylscillascillin, a

homoisoflavonoid isolated from the bulbs of Scilla scilloides (also known as Barnardia

japonica). This document is intended for researchers, scientists, and professionals in the field

of drug development and natural product chemistry.

Chemical Structure and Physicochemical Properties
2-Hydroxy-7-O-methylscillascillin is a flavonoid derivative with the chemical formula

C₁₈H₁₄O₇ and a CAS Number of 52096-50-1. Its core structure is characterized by a spirocyclic

system, a feature that distinguishes it from more common flavonoids.

Table 1: Physicochemical Properties of 2-Hydroxy-7-O-methylscillascillin
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Property Value Source

CAS Number 52096-50-1 ChemFarm[1]

Molecular Formula C₁₈H₁₄O₇ ChemFarm[1]

Natural Source
Bulbs of Scilla scilloides

(Barnardia japonica)

MedChemExpress, PubMed[2]

[3]

Structural Classification Homoisoflavonoid MedChemExpress[2]

Note: Further quantitative data such as melting point, solubility, and specific rotation are not

readily available in the public domain and would require experimental determination or access

to the original isolation literature.

Stereochemistry
The stereochemistry of 2-Hydroxy-7-O-methylscillascillin has not been definitively

established in the readily available scientific literature. Homoisoflavonoids possessing chiral

centers can exist as different stereoisomers. The determination of the absolute configuration of

these centers would necessitate detailed spectroscopic analysis, such as 2D NMR

spectroscopy and X-ray crystallography, which is not publicly documented for this specific

compound.

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Hydroxy-7-O-methylscillascillin are not

currently published. The compound is naturally occurring and has been isolated from its plant

source.

Isolation from Scilla scilloides
While the specific, detailed protocol for the isolation of 2-Hydroxy-7-O-methylscillascillin is

not fully outlined in the available abstracts, a general workflow for the isolation of

homoisoflavonoids from Scilla scilloides can be inferred from related studies.[2][3]
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Fresh Bulbs of Scilla scilloides

Extraction (e.g., with methanol)

Solvent Partitioning (e.g., with ethyl acetate)

Column Chromatography (e.g., Silica Gel, Sephadex LH-20, ODS)

Semi-preparative HPLC

2-Hydroxy-7-O-methylscillascillin

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of homoisoflavonoids.

Biological Activity and Signaling Pathways
The specific biological activity and mechanism of action for 2-Hydroxy-7-O-methylscillascillin
have not been extensively studied. However, the plant from which it is isolated, Scilla scilloides,

and other related homoisoflavonoids have been reported to exhibit various biological activities.

Extracts from Scilla scilloides have demonstrated antioxidative properties.[4] Studies on other

homoisoflavonoids suggest potential roles as antioxidants and inhibitors of enzymes like 5-

lipoxygenase, which is involved in inflammatory pathways. The structural class of

homoisoflavonoids is a subject of ongoing research for potential therapeutic applications. At
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present, there is no specific signaling pathway that has been directly associated with 2-
Hydroxy-7-O-methylscillascillin.

Future Directions
The dearth of publicly available data on 2-Hydroxy-7-O-methylscillascillin highlights the need

for further research. Key areas for future investigation include:

Definitive Stereochemical Assignment: Elucidation of the absolute stereochemistry through

advanced analytical techniques.

Total Synthesis: Development of a synthetic route to enable further biological evaluation.

Biological Screening: Comprehensive assessment of its bioactivity, including potential

anticancer, anti-inflammatory, and antimicrobial effects.

Mechanism of Action Studies: Investigation into the molecular targets and signaling

pathways modulated by this compound.

This technical guide serves as a foundational document based on the currently accessible

information. Further in-depth research, beginning with the full analysis of the original isolation

publication, is required to fully characterize the chemical and biological properties of 2-
Hydroxy-7-O-methylscillascillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylscillascillin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14792251#chemical-structure-and-stereochemistry-
of-2-hydroxy-7-o-methylscillascillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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